Cas no 1401667-91-1 ((S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1401667-91-1
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 2155543
• Update Time: 2025-06-27

(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-((r)-2-amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-((R)-2-amino-3-methylbutanamido)piperidine-1-carboxylate
• AM97865
• (S)-3-((R)-2-Amino-3-methylbutyrylamino)piperidine-1-carboxylic acid benzyl ester
• (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H27N3O3/c1-13(2)16(19)17(22)20-15-9-6-10-21(11-15)18(23)24-12-14-7-4-3-5-8-14/h3-5,7-8,13,15-16H,6,9-12,19H2,1-2H3,(H,20,22)/t15-,16+/m0/s1
• InChI Key： UGTVQOVFSHGLIE-JKSUJKDBSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC[C@@H](C1)NC([C@@H](C(C)C)N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Topological Polar Surface Area: 84.7

Additional information on (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1401667-91-1)

(S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1401667-91-1) is a chiral piperidine derivative with significant potential in pharmaceutical research and drug development. This compound, characterized by its benzyl ester and amino acid moieties, has garnered attention for its role in modulating biological pathways, particularly in the context of peptide synthesis and enzyme inhibition. Its stereospecific structure, featuring both (S) and (R) configurations, makes it a valuable building block for asymmetric synthesis.

Recent trends in drug discovery emphasize the importance of chiral intermediates like this compound, as they often exhibit enhanced selectivity and reduced off-target effects. Researchers are increasingly exploring its applications in protease inhibition and GPCR targeting, aligning with the growing demand for precision medicine. The piperidine core is a common motif in FDA-approved drugs, further highlighting its relevance. Questions such as "How does chirality affect drug efficacy?" or "What are the synthetic routes for benzyl ester derivatives?" frequently appear in scientific forums, underscoring the compound's interdisciplinary appeal.

From a synthetic chemistry perspective, the benzyl protecting group in this molecule offers advantages in stepwise peptide coupling, a technique critical for developing therapeutics like antivirals and anti-inflammatory agents. The compound’s CAS No. 1401667-91-1 is often searched alongside terms like "chiral resolution methods" and "piperidine-based drug design", reflecting its niche yet impactful role. Analytical techniques such as HPLC and NMR are essential for verifying its purity and stereochemical integrity, topics frequently discussed in peer-reviewed journals.

In the context of green chemistry, efforts to optimize the synthesis of (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester using catalytic asymmetric methods have gained traction. This aligns with broader industry goals to reduce waste and improve atom economy. Additionally, its potential as a bioisostere for natural amino acids makes it a candidate for prodrug development, a hot topic in drug delivery research.

The compound’s physicochemical properties, including its logP and hydrogen bonding capacity, are critical for ADME profiling—a recurring theme in computational chemistry queries. As the pharmaceutical industry shifts toward AI-driven drug discovery, datasets featuring CAS No. 1401667-91-1 are increasingly used to train models for molecular property prediction.

In summary, (S)-3-((R)-2-Amino-3-methyl-butyrylamino)-piperidine-1-carboxylic acid benzyl ester represents a versatile scaffold with applications spanning medicinal chemistry, catalysis, and bioconjugation. Its unique stereochemistry and functional groups continue to inspire innovative research, addressing both fundamental scientific questions and practical challenges in drug development.